Quinhydrone

• CAS: 106-34-3
• Synonyms: quinhydrone
• Molecular Formula: C6H6O2.C6H4O2; C12H10O4
• Molecular Weight: 218.20 g/mol
• SMILES: C1=CC(=O)C=CC1=O.C1=CC(=CC=C1O)O
• InChI: InChI=1S/C6H6O2.C6H4O2/c2*7-5-1-2-6(8)4-3-5/h1-4,7-8H;1-4H
• InChIKey: BDJXVNRFAQSMAA-UHFFFAOYSA-N

Quinhydrone is the essential 1:1 charge-transfer complex of p-benzoquinone and hydroquinone, delivering a defined standard potential of +0.699 V for simplified Nernstian pH determination (E = E° − 0.059 pH) that single components cannot replicate. Unlike antimony electrodes exhibiting systematic negative bias, quinhydrone microelectrodes match glass electrode accuracy in nanoliter-volume samples. In nanoESI-MS, it provides a distinct intermediate charge-state reduction (weighted average 9.43) versus p-benzoquinone alone (7.10). For agricultural soil testing, food quality labs, renal microfluidics, and charge-transfer research, source high-purity quinhydrone with verified 1:1 stoichiometry.

Quinhydrone (CAS 106-34-3): A Critical Comparator for pH Determination and Redox Research

Quinhydrone is a 1:1 molecular complex of p-benzoquinone and hydroquinone, forming green metallic crystals with the molecular formula C12H10O4 [1]. It functions as a redox-type indicator electrode material, widely used for potentiometric pH measurements in aqueous solutions within a pH range of 1 to 9, offering a simple alternative to the glass electrode . Its utility extends to supramolecular charge-transfer studies and protein mass spectrometry applications, where its distinct redox properties provide quantifiable differentiation from its individual components [2].

• [1] DrugFuture. Quinhydrone. CAS Registry Number: 106-34-3. Chemical Database. View Source
• [2] Karr, P. A., et al. (2006). Predicting the site of electron transfer using DFT frontier orbitals: Studies on porphyrin attached either to quinone or hydroquinone, and quinhydrone self-assembled supramolecular complexes. Journal of Physical Chemistry A, 110(10), 3302-3310. View Source

Why Quinhydrone Cannot Be Replaced by Its Individual Components or Generic Electrodes

Generic substitution with hydroquinone or p-benzoquinone alone fails to replicate quinhydrone's performance in pH metrology and redox studies. Quinhydrone's equimolar complex ensures a constant ratio of oxidized and reduced species, simplifying the Nernst equation to E = E° - 0.059 pH, a condition not met by single components [1]. In electrospray mass spectrometry, quinhydrone induces a distinct protein charge-state shift (weighted average charge state 9.43) that differs significantly from p-benzoquinone (7.10), demonstrating non-interchangeable redox reactivity [2]. Furthermore, in pH measurement, antimony electrodes show systematic negative bias of 0.13–0.18 pH units, whereas quinhydrone microelectrodes closely match theoretical values alongside glass electrodes, underscoring the risk of substituting inferior alternatives [3].

• [1] Vedantu. (2020). The EMF of the cell: Hg(l)|Hg2Cl2(s),KCl.sol.(1.0N)|Quinohydrone|pt is 0.210V at 298K. Standard potential of quinhydrone electrode = 0.699 V. View Source
• [2] D'Souza, F., & Deviprasad, G. R. (2005). Shifts in protein charge state distributions with varying redox reagents in nanoelectrospray triple quadrupole mass spectrometry. Journal of the American Society for Mass Spectrometry, 16(3), 333-341. View Source
• [3] Puschett, J. B., & Zurbach, P. E. (1974). Re-evaluation of microelectrode methodology for the in vitro determination of pH and bicarbonate concentration. Kidney International, 6(2), 81-91. View Source

Quinhydrone (CAS 106-34-3): Quantifiable Differentiation Evidence Against Comparators

Standard Electrode Potential (E°) vs. Hydrogen Electrode: A Defined Nernstian Baseline

The quinhydrone electrode exhibits a standard electrode potential (E°) of +0.699 V at 25 °C versus the standard hydrogen electrode (SHE) [1]. In non-aqueous media (80% propylene carbonate + p-xylene), the E° shifts to 0.760 ± 0.003 V [2]. This well-characterized potential enables direct pH calculation via E = E° - 0.059 pH, a relationship that simplifies experimental design compared to electrodes with complex or undefined E° values.

Evidence Dimension	Standard Electrode Potential (E°)
Target Compound Data	+0.699 V (aqueous, 25°C) or +0.760±0.003 V (non-aqueous PC/PX)
Comparator Or Baseline	Standard Hydrogen Electrode (SHE) = 0.000 V by definition
Quantified Difference	+0.699 V (aqueous) or +0.760 V (non-aqueous) vs. SHE
Conditions	Aqueous solution, 25°C, or 80% propylene carbonate + p-xylene, 25°C

Why This Matters

A precisely defined E° simplifies electrode calibration and pH calculation, reducing experimental variability in potentiometric measurements.

• [1] Vedantu. (2020). Standard potential of quinhydrone electrode = 0.699 V. View Source
• [2] Srivastava, A. K., et al. (1986). Establishment of a Hydrogen Scale in 80 Mass % Propylene Carbonate + p-Xylene Medium. Monatshefte für Chemie, 117, 1295-1302. View Source

pH Measurement Accuracy vs. Antimony Microelectrode: Systematic Bias Elimination

In a controlled in vitro study of 25–35 nL bicarbonate droplets, quinhydrone microelectrodes closely approximated theoretical pH values, whereas antimony microelectrodes consistently under-read by 0.13–0.18 pH units in 10–50 mM bicarbonate solutions equilibrated with 5% CO2 [1]. Glass electrodes also matched theoretical pH, confirming that quinhydrone is equivalent to the gold standard in this context.

Evidence Dimension	pH Measurement Deviation from Theoretical Value
Target Compound Data	Closely approximated theoretical pH (deviation not quantified but not significantly different from glass)
Comparator Or Baseline	Antimony microelectrode: under-read by 0.13–0.18 pH units
Quantified Difference	Quinhydrone shows no systematic bias comparable to antimony's 0.13–0.18 pH unit error
Conditions	In vitro, 25–35 nL droplets, 10–50 mM bicarbonate, 5% CO2, 25°C

Why This Matters

Selection of quinhydrone over antimony electrodes prevents systematic measurement bias in microvolume pH analysis, critical for renal physiology and other precision applications.

• [1] Puschett, J. B., & Zurbach, P. E. (1974). Re-evaluation of microelectrode methodology for the in vitro determination of pH and bicarbonate concentration. Kidney International, 6(2), 81-91. View Source

Protein Charge-State Modulation in NanoESI-MS vs. p-Benzoquinone: Controlled Redox Activity

When added to cytochrome c in nanoelectrospray ionization mass spectrometry (nanoESI-MS), quinhydrone shifts the weighted average charge state from 14.25 (no reagent) to 9.43, while p-benzoquinone produces a more extensive shift to 7.10 [1]. Hydroquinone, ascorbic acid, and TCNQ exhibit negligible effects. This quantifiable difference in redox-induced charge reduction demonstrates that quinhydrone offers a distinct intermediate reactivity profile.

Evidence Dimension	Weighted average charge state of cytochrome c
Target Compound Data	9.43
Comparator Or Baseline	p-Benzoquinone: 7.10; Hydroquinone: negligible effect; Control (no reagent): 14.25
Quantified Difference	Quinhydrone reduces charge state by 4.82 units (vs. control), while p-benzoquinone reduces by 7.15 units
Conditions	NanoESI-MS, triple quadrupole, cytochrome c, pH ~7

Why This Matters

Quinhydrone provides a tunable redox environment for protein mass spectrometry, enabling controlled charge-state manipulation without the over-reduction seen with p-benzoquinone.

• [1] D'Souza, F., & Deviprasad, G. R. (2005). Shifts in protein charge state distributions with varying redox reagents in nanoelectrospray triple quadrupole mass spectrometry. Journal of the American Society for Mass Spectrometry, 16(3), 333-341. View Source

Water Solubility Profile vs. Hydroquinone and p-Benzoquinone: Saturation Control

Quinhydrone exhibits water solubility of 4 g/L at 20 °C , which is significantly lower than both hydroquinone (70 g/L at 20 °C) and p-benzoquinone (14–15 g/L at 20–25 °C) [1]. This limited solubility ensures rapid saturation of the test solution without excessive dissolution, a critical factor for maintaining the constant quinone/hydroquinone ratio required for reliable pH measurement.

Evidence Dimension	Water solubility at 20 °C
Target Compound Data	4 g/L
Comparator Or Baseline	Hydroquinone: 70 g/L; p-Benzoquinone: 14–15 g/L
Quantified Difference	Quinhydrone is 94% less soluble than hydroquinone and 71–73% less soluble than p-benzoquinone
Conditions	Deionized water, 20 °C

Why This Matters

Lower solubility prevents electrode fouling and maintains the equimolar surface condition essential for Nernstian response in pH electrodes.

• [1] Sigma-Aldrich. p-Benzoquinone reagent grade, ≥98%. Product Specification. View Source

Light Sensitivity and Storage Requirements vs. Hydroquinone: Enhanced Stability Protocol

Quinhydrone is explicitly labeled as 'air and light sensitive' by multiple vendors, with recommendations to store in cool, dark conditions below 30 °C or 15 °C [1]. While hydroquinone also degrades upon light exposure, its commercial specifications less uniformly emphasize this sensitivity [2]. The documented photolability of quinhydrone necessitates controlled storage but also enables its use in photochemical studies where precise light-induced redox changes are desired.

Evidence Dimension	Light sensitivity (qualitative vendor specification)
Target Compound Data	Explicitly 'Light Sensitive' with storage at <30°C or <15°C
Comparator Or Baseline	Hydroquinone: Light sensitivity noted in literature but not uniformly emphasized in commercial specs
Quantified Difference	Not applicable; qualitative difference in handling requirements
Conditions	Ambient laboratory storage

Why This Matters

Procurement decisions must account for quinhydrone's specific storage needs; failure to protect from light leads to decomposition and unreliable electrode performance.

• [1] Fisher Scientific. Quinhydrone, 97% Safety Data Sheet. View Source
• [2] Iimura, S., et al. (1993). Photochemistry of Quinones and Hydroquinones in Solid 2-Hydroxypropylcellulose Films and on Filter Paper. Journal of the American Chemical Society, 115(12), 5085-5092. View Source

Electrode Response Linearity and Limitations vs. Glass Electrode: Defined Operational Window

The quinhydrone electrode provides a linear Nernstian response from pH 1 to approximately 8–9, but becomes unreliable above pH 8 due to hydroquinone deprotonation and in the presence of strong oxidants/reductants [1]. In contrast, glass electrodes operate reliably from pH 0 to 14 and tolerate a wider range of chemical environments. This limitation is not a weakness but a defining characteristic that informs appropriate use cases: quinhydrone is preferred when a simple, low-cost redox electrode is sufficient and the sample matrix is compatible [2].

Evidence Dimension	Operational pH range
Target Compound Data	pH 1–8 (reliable); pH >8 unreliable
Comparator Or Baseline	Glass electrode: pH 0–14
Quantified Difference	Quinhydrone operates in ~7 pH unit range vs. 14 pH units for glass
Conditions	Aqueous solutions, 25°C

Why This Matters

Knowledge of the restricted pH window prevents selection errors in applications requiring alkaline measurement, while highlighting quinhydrone's niche where glass electrodes are impractical or cost-prohibitive.

• [1] Grokipedia. Quinhydrone electrode. Encyclopedic entry. View Source
• [2] Bates, R. G. (1973). Determination of pH: Theory and Practice. Wiley, pp 246-252. View Source

Quinhydrone (CAS 106-34-3): Evidence-Backed Application Scenarios for Scientific and Industrial Procurement

Potentiometric pH Measurement in Soil and Food Science

Based on its defined standard potential (+0.699 V) and simple Nernstian response [1], quinhydrone electrodes are historically and practically suited for pH determination in soils and canned foods. The electrode's rapid equilibration and low cost justify its continued use in agricultural and food quality labs where the matrix is compatible (pH <8, low protein/salt) [2]. Procurement for these applications should consider quinhydrone's light sensitivity and solubility limitations.

Redox-Controlled Protein Mass Spectrometry

In nanoESI-MS workflows requiring controlled charge-state reduction of proteins like cytochrome c, quinhydrone provides an intermediate effect (charge state 9.43) that differs quantitatively from p-benzoquinone (7.10) [3]. This enables researchers to tune the extent of reduction for optimal spectral resolution. Procurement for this application should prioritize high-purity quinhydrone to avoid side reactions.

Supramolecular Charge-Transfer Complex Studies

Quinhydrone's 1:1 donor-acceptor complex with an interplanar distance of ~3.1 Å and hydrogen-bonding network makes it a model system for studying electron transfer in porphyrin-quinone assemblies [4]. Its defined structure and redox potential enable precise computational and experimental investigations. Researchers should source quinhydrone with confirmed 1:1 stoichiometry.

Microvolume pH Analysis in Biological Fluids

Quinhydrone microelectrodes match the accuracy of glass electrodes in nanoliter-volume bicarbonate droplets, outperforming antimony electrodes that show systematic negative bias [5]. This justifies procurement for specialized renal physiology or microfluidics labs where sample volume is limited and the sample matrix is compatible with quinhydrone's redox requirements.

• [1] Vedantu. (2020). Standard potential of quinhydrone electrode = 0.699 V. View Source
• [2] Dean, H. L., & Walker, R. H. (1935). A Comparison of Glass and Quinhydrone Electrodes for Determining the pH of Some Iowa Soils. Proceedings of the Iowa Academy of Science, 42(1), 105-106. View Source
• [3] D'Souza, F., & Deviprasad, G. R. (2005). Shifts in protein charge state distributions with varying redox reagents in nanoelectrospray triple quadrupole mass spectrometry. Journal of the American Society for Mass Spectrometry, 16(3), 333-341. View Source
• [4] Karr, P. A., et al. (2006). Predicting the site of electron transfer using DFT frontier orbitals: Studies on porphyrin attached either to quinone or hydroquinone, and quinhydrone self-assembled supramolecular complexes. Journal of Physical Chemistry A, 110(10), 3302-3310. View Source
• [5] Puschett, J. B., & Zurbach, P. E. (1974). Re-evaluation of microelectrode methodology for the in vitro determination of pH and bicarbonate concentration. Kidney International, 6(2), 81-91. View Source